4-({4-[4-(pyrrolidin-1-yl)pyrimidin-2-yl]piperazin-1-yl}methyl)benzonitrile

• IUPAC Name: 4-[[4-(4-pyrrolidin-1-ylpyrimidin-2-yl)piperazin-1-yl]methyl]benzonitrile
• InChI: InChI=1S/C20H24N6/c21-15-17-3-5-18(6-4-17)16-24-11-13-26(14-12-24)20-22-8-7-19(23-20)25-9-1-2-10-25/h3-8H,1-2,9-14,16H2
• InChI Key: CPMKRIUFGIDWBQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=NC(=NC=C2)N3CCN(CC3)CC4=CC=C(C=C4)C#N
• Molecular Formula: C20H24N6
• Molecular Weight: 348.4 g/mol

Description

“4-({4-[4-(pyrrolidin-1-yl)pyrimidin-2-yl]piperazin-1-yl}methyl)benzonitrile” is a compound that contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. This compound is of interest due to the pharmacological activity of pyrrolidine derivatives. For instance, some derivatives act as antagonists of the vanilloid receptor 1, modulators of the insulin-like growth factor 1 receptor, and inhibitors of various enzymes.

Synthesis Analysis

The synthesis of such compounds often involves the reaction of pyrrolidine with other compounds. For example, Asano et al. synthesized similar compounds as selective androgen receptor modulators (SARMs) by optimizing the structure of previously reported derivatives. Another method involves the formation of the pyrrolidine ring from acyclic precursors.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a pyrrolidine ring, a pyrimidin-2-yl group, and a piperazin-1-yl group. The pyrrolidine ring contributes to the stereochemistry of the molecule and allows efficient exploration of the pharmacophore space due to sp3 hybridization.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be influenced by the reactivity of the pyrrolidine ring and the other functional groups present in the molecule. For instance, reactions of (hetero)aromatic C-nucleophiles with certain precursors in the presence of trifluoroacetic acid have been used to synthesize related compounds.

Mechanism of Action

Target of Action

The compound “4-({4-[4-(pyrrolidin-1-yl)pyrimidin-2-yl]piperazin-1-yl}methyl)benzonitrile” is a complex molecule that contains several functional groups, including a pyrrolidine ring , a pyrimidine ring , and a piperazine ring

Mode of Action

For example, compounds containing a pyrrolidine ring are known to bind to multiple receptors, contributing to their broad-spectrum biological activities . Similarly, compounds with a pyrimidine ring can interact with various enzymes and receptors, influencing cellular processes .

Biochemical Pathways

For example, compounds containing a pyrrolidine ring can affect a variety of pathways, including those involved in inflammation, cancer, and viral infections .

Pharmacokinetics

Compounds with similar functional groups are known to have diverse pharmacokinetic properties, influenced by factors such as their chemical structure, the presence of functional groups, and stereochemistry .

Result of Action

Compounds with similar functional groups are known to have a wide range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .

Action Environment

It is known that factors such as ph, temperature, and the presence of other molecules can influence the action of similar compounds .

Future Directions

Future research could focus on further exploring the biological activity of this compound and related derivatives. This could involve in-depth studies of their mechanisms of action, as well as the development of synthesis methods that allow for greater structural diversity.

Biochemical Analysis

Biochemical Properties

4-({4-[4-(pyrrolidin-1-yl)pyrimidin-2-yl]piperazin-1-yl}methyl)benzonitrile plays a crucial role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules, influencing their activity and function. For instance, the compound has been shown to interact with cytochrome P450 enzymes, which are involved in the metabolism of many drugs and endogenous compounds . These interactions can lead to either inhibition or activation of the enzymes, depending on the specific context and conditions.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, the compound has been observed to affect the expression of genes involved in cell cycle regulation and apoptosis . Additionally, it can alter metabolic pathways by interacting with key enzymes, leading to changes in metabolite levels and flux.

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It binds to specific biomolecules, such as enzymes and receptors, influencing their activity. For instance, the compound can inhibit or activate enzymes by binding to their active sites or allosteric sites . This binding can lead to changes in enzyme conformation and function, ultimately affecting biochemical pathways and cellular processes.

Temporal Effects in Laboratory Settings

The effects of this compound can change over time in laboratory settings. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that the compound remains stable under specific conditions but can degrade over time, leading to changes in its biochemical activity . Long-term exposure to the compound can result in sustained alterations in cellular processes, such as prolonged changes in gene expression and metabolic activity.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects, such as enhanced enzyme activity or improved metabolic function . At higher doses, it can lead to toxic or adverse effects, including enzyme inhibition, cellular stress, and apoptosis. These threshold effects highlight the importance of dosage optimization in therapeutic applications.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes such as cytochrome P450, which play a key role in its metabolism . The compound can undergo various metabolic transformations, including hydroxylation, N-dealkylation, and conjugation reactions. These metabolic processes can influence the compound’s bioavailability, activity, and toxicity.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. The compound can be actively transported across cell membranes and distributed to various cellular compartments . Its localization and accumulation within cells can affect its biochemical activity and interactions with biomolecules.

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. The compound can be targeted to specific compartments or organelles through targeting signals or post-translational modifications . Its localization within subcellular structures, such as the nucleus, mitochondria, or endoplasmic reticulum, can influence its interactions with biomolecules and its overall biochemical effects.